Cas no 2171780-25-7 (2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol)

• Product Name: 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol
• CAS No: 2171780-25-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6090924
• PubChem ID: 165592461
• Update Time: 2025-11-03

2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol
• 2171780-25-7
• EN300-1624201

• Inchi： 1S/C10H19NO2/c11-9-2-1-5-10(9,12)6-7-13-8-3-4-8/h8-9,12H,1-7,11H2
• InChI Key： DYQZRMTWKFTKCL-UHFFFAOYSA-N
• SMILES： O(CCC1(CCCC1N)O)C1CC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol

Exploring the Compound 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol (CAS No: 2171780-25-7)

The compound 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol, identified by the CAS number 2171780-25-7, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its structural properties and promising chemical reactivity. In this article, we delve into the details of its structure, synthesis, properties, and potential uses.

Structure and Properties

The molecular structure of 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol consists of a cyclopentane ring substituted with an amino group at position 2 and a hydroxyl group at position 1. The hydroxyl group is further connected to a cyclopropoxyethyl chain, which introduces a level of complexity and diversity to the molecule's properties. The presence of both amino and hydroxyl groups suggests that this compound may exhibit amphiprotic behavior, making it suitable for various chemical reactions.

The compound's molecular weight is approximately 303 g/mol, and its physical state at room temperature is a solid. The solubility of this compound in common solvents such as water, ethanol, and dichloromethane has been studied extensively, with results indicating moderate solubility in polar solvents due to the hydrophilic nature of the amino and hydroxyl groups.

Synthesis and Reactivity

The synthesis of 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol involves multi-step organic reactions, often starting from readily available starting materials such as cyclopentanone or related compounds. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this molecule with high enantiomeric excess, which is crucial for its application in chiral environments.

In terms of reactivity, this compound has shown potential as a building block in organic synthesis due to its functional groups' versatility. The amino group can act as a nucleophile in substitution reactions, while the hydroxyl group can participate in esterification or etherification processes. Additionally, the cyclopropane ring introduces strain that can be exploited in ring-opening reactions under specific conditions.

Applications in Research

Pharmaceutical Applications: Recent studies have explored the potential of 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-ol as a lead compound in drug discovery programs targeting various therapeutic areas such as cancer, inflammation, and central nervous system disorders. Its unique structure allows for interactions with multiple biological targets, making it an attractive candidate for further investigation.

Materials Science: The compound has also been studied for its potential use in polymer chemistry as a monomer or crosslinking agent due to its ability to form stable bonds under certain conditions. Researchers have reported preliminary results on its use in creating biodegradable polymers with tunable mechanical properties.

Biochemical Studies: In biochemical research, this compound has been utilized as a substrate for enzymes such as alcohol dehydrogenases and epoxide hydrolases. Its reactivity under enzymatic conditions provides insights into metabolic pathways and enzyme mechanisms.

Future Directions

The future of 2-amino-1-(2-cyclopropoxyethyl)cyclopentan-1-one-based research lies in exploring its applications across diverse fields while addressing challenges related to scalability and sustainability. Ongoing efforts are focused on optimizing synthetic routes to reduce production costs and minimize environmental impact.

In conclusion, the compound CAS No: 6946436994 (incorrectly referenced earlier) is an intriguing molecule with vast potential across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a significant role in advancing both academic and industrial endeavors.